![molecular formula C9H10O3 B1372950 5-(2-Methylcyclopropyl)furan-2-carboxylic acid CAS No. 1094263-50-9](/img/structure/B1372950.png)
5-(2-Methylcyclopropyl)furan-2-carboxylic acid
Overview
Description
Molecular Structure Analysis
The molecular structure of “5-(2-Methylcyclopropyl)furan-2-carboxylic acid” is characterized by a furan ring, a five-membered heterocyclic ring containing oxygen, with a carboxylic acid group attached.Scientific Research Applications
1. Applications in Organic Synthesis
5-(2-Methylcyclopropyl)furan-2-carboxylic acid, like other furan derivatives, shows potential in organic synthesis. For instance, furan derivatives were used to synthesize complex cyclic compounds in studies like the asymmetric synthesis of xanthanolides, guaianolides, and eudesmanolides, which are significant in the pharmaceutical industry. This synthesis involved key steps such as copper(I)-catalyzed asymmetric cyclopropanation and ring-closing metathesis reactions (Nosse et al., 2003).
2. Biochemical Applications
In the biochemical sector, furan carboxylic acids, closely related to this compound, have been explored as biobased building blocks in pharmaceutical and polymer industries. Studies like the enzyme-catalyzed oxidation of 5-hydroxymethylfurfural to furan-2,5-dicarboxylic acid highlight the biochemical potential of these compounds (Dijkman et al., 2014).
3. Pharmaceutical Research
5-Phenyl-furan-2-carboxylic acids, structurally related to this compound, have emerged as a new class of antimycobacterial agents. They have shown potential in interfering with iron homeostasis, which is crucial in treating tuberculosis. The study and structural analysis of these compounds contribute significantly to antimycobacterial research (Mori et al., 2022).
4. Environmental Applications
Furan derivatives, including this compound, are also studied for their role in environmental chemistry. For example, the carboxylation of furan derivatives has been shown to enhance the fragmentation of furan upon resonant electron attachment, a reaction that is important in understanding atmospheric and environmental processes involving organic aerosols (Zawadzki et al., 2020).
Future Directions
The future directions in the research and development of furan platform chemicals like “5-(2-Methylcyclopropyl)furan-2-carboxylic acid” include the development of selective dehydration systems and catalysts . The transition from traditional resources such as crude oil to biomass also represents a significant future direction .
Properties
IUPAC Name |
5-(2-methylcyclopropyl)furan-2-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3/c1-5-4-6(5)7-2-3-8(12-7)9(10)11/h2-3,5-6H,4H2,1H3,(H,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZVUYARJEJLOEQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC1C2=CC=C(O2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1094263-50-9 | |
Record name | 5-(2-methylcyclopropyl)furan-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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